1-cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide” is a chemical compound with the CAS Number: 2648994-54-9 . It has a molecular weight of 206.09 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H11N3.BrH/c7-6-8-3-4-9 (6)5-1-2-5;/h5H,1-4H2, (H2,7,8);1H
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 206.09 . The InChI code provides additional information about its molecular structure .Scientific Research Applications
1-Cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide has been used in a variety of scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, as well as its ability to interact with proteins in the body. Additionally, the compound has been used as a model compound for studying the structure and function of proteins. In addition, this compound has been used to study the effects of drugs on the body, as well as the effects of environmental toxins.
Mechanism of Action
1-Cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide is believed to interact with proteins in the body. It is thought to bind to certain amino acid residues, which can alter the structure and function of the proteins. Additionally, the compound has been shown to inhibit the activity of certain enzymes, which can affect the biochemical processes in the body.
Biochemical and Physiological Effects
This compound has been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the activity of certain enzymes, which can affect the biochemical processes in the body. Additionally, the compound has been shown to interact with proteins in the body, which can alter the structure and function of the proteins.
Advantages and Limitations for Lab Experiments
1-Cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide has several advantages when used in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, the compound is highly soluble in water, making it easy to handle in the laboratory. However, the compound is sensitive to light and air, which can limit its use in some experiments.
Future Directions
The potential applications of 1-cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide are far-reaching. Future research could focus on its potential use as an anti-inflammatory agent, as well as its ability to interact with proteins in the body. Additionally, the compound could be studied for its potential use as a drug delivery system, or as a model compound for studying the structure and function of proteins. Furthermore, the compound could be studied for its potential use in the treatment of various diseases. Finally, future research could focus on the effects of environmental toxins on the compound, as well as its potential use in the diagnosis and treatment of cancer.
Synthesis Methods
1-Cyclopropyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide can be synthesized from the reaction of 1-cyclopropyl-4-methyl-1H-imidazole-2-amine and hydrobromic acid. The reaction is carried out in an aqueous solution of sodium bromide, and the product is isolated by filtration and recrystallization. The yield of this compound is typically greater than 95%.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-cyclopropyl-4,5-dihydroimidazol-2-amine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.BrH/c7-6-8-3-4-9(6)5-1-2-5;/h5H,1-4H2,(H2,7,8);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZQZQJWSLUGSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CCN=C2N.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.